Ethyl 2-(3-hydroxy-4-aminophenyl)propionate

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: ethyl 2-(4-amino-3-hydroxyphenyl)propanoate
• InChI: InChI=1S/C11H15NO3/c1-3-15-11(14)7(2)8-4-5-9(12)10(13)6-8/h4-7,13H,3,12H2,1-2H3
• InChI Key: DMJBUAAUSMMJFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C1=CC(=C(C=C1)N)O

Description

Ethyl 2-(3-hydroxy-4-aminophenyl)propionate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the flask was added THF/EtOH (1:1, 30 mL) followed by Ethyl 2-(3-hydroxy-4-nitrophenyl)propanoate (900 mg, 3.76 mmol) and 10% palladium carbon (93 mg) at room temperature. The reaction mixture was hydrogenated and stirred for 1 hrs at 46 psi then filtered through celite bed, and washed with EtOAc. The filtrate was concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using EtOAc:hexanes (1:2) as eluant.